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Compound of Interest

Compound Name: Ammonium tetrathiomolybdate

Cat. No.: B1683171 Get Quote

Essential Safety & Handling Guide: Ammonium
Tetrathiomolybdate
This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling Ammonium Tetrathiomolybdate. Adherence to these

procedures is essential for ensuring personal safety and maintaining a secure laboratory

environment.

Hazard Summary
Ammonium tetrathiomolybdate is considered a hazardous substance that can cause skin,

eye, and respiratory system irritation.[1][2][3] It is also very toxic to aquatic organisms.[1] The

material is a dark-red crystalline powder that is hygroscopic and may decompose when

exposed to moist air or water.[2][4] Incompatible materials include acids and strong oxidizing

agents.[2]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative safety and physical data

for Ammonium Tetrathiomolybdate.
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Parameter Value Reference

ACGIH Threshold Limit Value

(TWA)
0.5 mg/m³ (as Mo-soluble) [5]

OSHA Permissible Exposure

Limit (PEL)
5 mg/m³ (as soluble Mo) [5]

Melting Point 300 °C / 572 °F [2][6]

Operational Plan: Safe Handling Protocol
Follow these step-by-step procedures to ensure the safe handling of Ammonium
Tetrathiomolybdate in a laboratory setting.

Engineering Controls & Preparation
Ventilation: Always handle Ammonium Tetrathiomolybdate in a well-ventilated area. An

efficient laboratory chemical fume hood is strongly recommended to minimize inhalation of

dust.[5]

Emergency Equipment: Ensure that eyewash stations and safety showers are unobstructed

and located close to the workstation.[2]

Container Inspection: Before use, check that the container is clearly labeled and free from

leaks or physical damage.[1]

Required Personal Protective Equipment (PPE)
Eye and Face Protection: Wear tight-sealing safety goggles or approved safety glasses with

side shields.[2][5] A face shield may be required for larger quantities or when there is a

significant risk of splashing.[5]

Skin Protection:

Gloves: Wear appropriate chemical-resistant gloves. It is recommended to check the

chemical resistance and breakthrough time with the glove supplier.
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Lab Coat/Clothing: Wear a fully buttoned lab coat and long-sleeved clothing to prevent

skin exposure.[2][6]

Respiratory Protection: If dust formation is unavoidable, ventilation is inadequate, or

exposure limits are exceeded, use a NIOSH/MSHA-approved dust respirator.[2][6] The use

of respirators requires a formal Respiratory Protection Program in compliance with OSHA 29

CFR 1910.134.[5]

Step-by-Step Handling Procedure
Don PPE: Before handling, put on all required PPE as specified above.

Avoid Dust: Handle the material carefully to avoid generating dust.[1][2][5]

Personal Hygiene: Do not eat, drink, or smoke in the work area.[1][7]

Avoid Contact: Prevent all personal contact with the substance, including inhalation and

contact with skin or eyes.[1] Open cuts or abraded skin should not be exposed to this

material.[1]

Container Management: Keep the container securely sealed when not in use.[1][5]

Post-Handling: After handling, wash hands thoroughly with soap and water.[1][2] Work

clothes should be laundered separately from personal clothing.[1]

Storage Requirements
Container: Store in a tightly closed polyethylene or polypropylene container.[1][5]

Conditions: Keep the container in a cool, dry, and well-ventilated area.[5] Some sources

recommend refrigeration and storage under an inert atmosphere to maintain product quality,

as the substance is hygroscopic.

Incompatibilities: Store away from incompatible materials such as acids and strong oxidizing

agents.[1][2]

Disposal Plan: Waste & Spill Management
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Waste containing Ammonium Tetrathiomolybdate is classified as hazardous and must be

managed accordingly.

Spill Response
Minor Spills:

Restrict access to the area.

Ensure proper PPE is worn before cleanup.

Use dry cleanup procedures; avoid sweeping that generates dust.[1]

Mix the spilled material with a non-combustible absorbent such as vermiculite or sodium

carbonate.[5]

Carefully collect the mixture and place it into a suitable, clearly labeled container for

hazardous waste disposal.[1][5]

Wash the spill area with large amounts of water, preventing runoff into drains.[1]

Major Spills:

Evacuate and alert personnel in the area.[1]

Contact your institution's emergency responders or Environmental Health & Safety (EHS)

office.[1]

Prevent the spillage from entering drains or waterways.[1]

Waste Disposal Procedure
Segregation: Collect all waste material (including contaminated absorbents and PPE) in a

designated, compatible, and clearly labeled hazardous waste container.[1][8]

Labeling: The waste container must have a completed hazardous waste label affixed as

soon as waste is added.[8]
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Disposal: Dispose of the waste through an approved waste disposal plant, following all local,

state, and federal regulations.[2][5] Do not empty into drains.[5][7]

Empty Containers: Contaminated packaging should be treated as hazardous waste and sent

to a special waste collection point. Do not reuse, cut, drill, or weld empty containers.[1]

Workflow Visualization
The following diagram illustrates the standard workflow for the safe handling and disposal of

Ammonium Tetrathiomolybdate.
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Caption: Workflow for safe handling of Ammonium Tetrathiomolybdate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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